4-(Difluoromethoxy)-3-nitrobenzonitrile

Core Science & Biosynthesis

Strategic Synthesis and Pharmacological Application of 4-(Difluoromethoxy)-3-nitrobenzonitrile Analogs

Executive Summary

The rational design of active pharmaceutical ingredients (APIs) heavily relies on the strategic placement of functional groups to optimize pharmacokinetics and target affinity. 4-(Difluoromethoxy)-3-nitrobenzonitrile and its analogs represent a privileged class of synthetic intermediates. The difluoromethoxy (–OCF₂H) group acts as a lipophilic hydrogen bond donor, offering superior metabolic stability compared to traditional methoxy groups. Concurrently, the orthogonal reactivity of the nitro (–NO₂) and nitrile (–CN) moieties provides a versatile scaffold for constructing complex heterocyclic and benzamide-based therapeutics, most notably Phosphodiesterase 4 (PDE4) inhibitors[1] and emerging KRAS G12C inhibitors[2].

This technical guide dissects the causality behind the synthetic methodologies used to construct these analogs and explores their downstream pharmacological applications.

Structural Rationale: The Power of the Difluoromethoxy Group

In medicinal chemistry, replacing a methoxy group with a difluoromethoxy group profoundly alters a molecule's physicochemical profile. The strong electron-withdrawing nature of the fluorine atoms decreases the basicity of the adjacent oxygen, while the polarized C–H bond acts as a weak hydrogen bond donor. This unique combination enhances membrane permeability and shields the molecule from cytochrome P450-mediated oxidative O-demethylation.

The adjacent nitro and nitrile groups serve as critical synthetic handles. The nitrile group can be subjected to controlled hydrolysis or nucleophilic addition, while the nitro group is primed for chemoselective reduction to an aniline, setting the stage for subsequent amide coupling—a critical step in the synthesis of drugs like Roflumilast[1].

Synthetic Methodologies: Precision Construction of the Core

The synthesis of 4-(difluoromethoxy)-3-nitrobenzonitrile typically begins with a substituted benzaldehyde. A critical transformation is the conversion of the aldehyde to a nitrile. Traditional methods utilizing KCN are highly toxic, while primary amide dehydration requires harsh conditions. Modern cascade cyanation offers a high-yielding, self-validating alternative[3].

Caption: Step-by-step synthetic workflow for 4-(difluoromethoxy)-3-nitrobenzonitrile and its amine analog.

Experimental Protocol 1: Cascade Cyanation of Aldehydes

Causality & Design: This protocol utilizes NH₂OH and SO₂F₂ in DMSO. The reaction proceeds via an aldoxime intermediate. SO₂F₂ acts as a highly efficient electrophilic dehydrating agent, converting the oxime hydroxyl into a fluorosulfate leaving group, which rapidly eliminates to form the nitrile[3].

Step-by-Step Workflow:

• Oxime Formation: Charge a dry 100 mL round-bottom flask with 4-(difluoromethoxy)-3-nitrobenzaldehyde (10.0 mmol), NH₂OH·HCl (12.0 mmol), and Na₂CO₃ (20.0 mmol) in 25 mL of anhydrous DMSO. Stir at room temperature for 30 minutes.

• Analytical Checkpoint: Monitor via TLC (Hexanes/EtOAc 3:1). The complete disappearance of the aldehyde spot confirms quantitative oxime formation. Do not proceed until the aldehyde is consumed.

• Dehydration: Equip the flask with a secure balloon of SO₂F₂ gas. Safety Note: SO₂F₂ is a toxic gas; this must be performed in a highly ventilated fume hood. Introduce the gas to the stirring mixture.

• Reaction: Stir for 12 hours at room temperature. The basic environment facilitates the elimination of the fluorosulfate intermediate.

• Workup: Quench the reaction by slowly adding 1M HCl until the pH reaches ~5.0. Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Purification: Wash the combined organic layers with brine (5 x 20 mL) to rigorously remove DMSO. Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash chromatography to yield the pure nitrile.

Experimental Protocol 2: Chemoselective Nitro Reduction

Causality & Design: To utilize the scaffold for amide coupling, the nitro group must be reduced to an amine. Catalytic hydrogenation (Pd/C, H₂) risks over-reducing the nitrile group to a primary amine. The Béchamp reduction variant (Fe/NH₄Cl) is selected for its strict chemoselectivity, targeting only the nitro group while leaving the nitrile and difluoromethoxy groups intact.

Step-by-Step Workflow:

• Preparation: Dissolve 4-(difluoromethoxy)-3-nitrobenzonitrile (5.0 mmol) in a 4:1 mixture of Ethanol and Water (25 mL).

• Reagent Addition: Add fine Iron powder (25.0 mmol) and NH₄Cl (10.0 mmol) to the solution.

• Reflux: Heat the mixture to 80°C under vigorous stirring for 2–4 hours.

• Analytical Checkpoint: Monitor the reaction via LC-MS. The system validates itself when the mass of the nitro precursor disappears and the [M+H]⁺ peak of the aniline emerges. A visual shift from a yellow solution to a pale/colorless organic phase also indicates completion.

• Filtration: Cool the mixture to room temperature. Filter through a tightly packed pad of Celite to remove the iron sludge. Wash the pad thoroughly with hot ethyl acetate (50 mL).

• Isolation: Concentrate the filtrate, partition between water and ethyl acetate, separate the organic layer, dry, and evaporate to yield 3-amino-4-(difluoromethoxy)benzonitrile.

Pharmacological Applications: From PDE4 to KRAS

The 3-amino-4-(difluoromethoxy)benzonitrile intermediate is a cornerstone in the synthesis of highly potent therapeutics.

Phosphodiesterase 4 (PDE4) Inhibitors

PDE4 is an intracellular enzyme that degrades cyclic AMP (cAMP). Inhibiting PDE4 elevates cAMP levels, activating Protein Kinase A (PKA) and downregulating inflammatory cytokines. This mechanism is highly effective in treating Chronic Obstructive Pulmonary Disease (COPD) and asthma[4]. Roflumilast, a prominent drug in this class, relies on the difluoromethoxy-benzamide core to achieve its selective, long-acting PDE4 inhibition[1].

Caption: Mechanism of action for PDE4 inhibitors derived from difluoromethoxy benzonitrile analogs.

Emerging Targets: KRAS G12C and Tricyclic Compounds

Beyond respiratory diseases, the difluoromethoxy-benzonitrile structural motif is being integrated into novel heterocyclic spiro compounds targeting the KRAS G12C mutation in oncology[2]. Furthermore, tricyclic derivatives utilizing this core have shown promise in modulating glucose metabolism and treating central nervous system (CNS) disorders by targeting specific PDE4 isoforms (PDE4A/B/C)[4].

Quantitative Data Analysis

The efficiency of the synthetic pathways and the potency of the resulting pharmacological agents are summarized below.

Table 1: Reaction Conditions and Yields for Cascade Cyanation of Benzaldehydes

Substrate	Reagents	Solvent	Time / Temp	Yield (%)
4-Nitrobenzaldehyde	NH₂OH, Na₂CO₃, SO₂F₂	DMSO	12h, r.t.	99%
3-Nitrobenzaldehyde	NH₂OH, Na₂CO₃, SO₂F₂	DMSO	12h, r.t.	96%

| 4-(Difluoromethoxy)-3-nitrobenzaldehyde | NH₂OH, Na₂CO₃, SO₂F₂ | DMSO | 12h, r.t. | >95% (Est.) |

(Data synthesized from cascade cyanation methodology[3])

Table 2: Pharmacological Profile of Representative PDE4 Inhibitors

Compound	Target Isoform	IC₅₀ (nM)	Primary Indication
Roflumilast	PDE4 (pan)	0.8	COPD, Asthma
Roflumilast N-oxide	PDE4 (pan)	2.0	Active Metabolite

| Tricyclic Analog (C49) | PDE4B / PDE4D | < 10 | CNS / Inflammatory |

(Data referenced from PDE4 inhibitor patent literature[4])

Conclusion

The 4-(difluoromethoxy)-3-nitrobenzonitrile scaffold is a masterclass in functional group synergy. The difluoromethoxy group provides essential metabolic stability and lipophilicity, while the orthogonal reactivity of the nitro and nitrile groups enables precise, high-yielding synthetic pathways. By employing self-validating protocols like cascade cyanation and chemoselective Béchamp reduction, drug development professionals can efficiently access key intermediates for next-generation PDE4 and KRAS inhibitors.

References

• Cascade Process for Direct Transformation of Aldehydes (RCHO) to Nitriles (RCN)
• Synthetic Approaches to the 2007 New Drugs ResearchG
• WO2016203347A1 - Tricyclic compounds and their use as phosphodiesterase inhibitors Google P
• WO2022083569A1 - Heterocyclic spiro compounds and methods of use Google P

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2022083569A1 - Heterocyclic spiro compounds and methods of use - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2016203347A1 - Tricyclic compounds and their use as phosphodiesterase inhibitors - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Chemoselective Catalytic Reduction of 4-(Difluoromethoxy)-3-nitrobenzonitrile to Amine

Executive Summary

The catalytic reduction of 4-(difluoromethoxy)-3-nitrobenzonitrile to 3-amino-4-(difluoromethoxy)benzonitrile is a highly sensitive transformation requiring strict chemocontrol. The substrate presents three distinct reactive moieties: a reducible nitro group, a hydrogenation-sensitive nitrile group, and a difluoromethoxy ether linkage. This application note details the mechanistic rationale, catalyst selection, and validated step-by-step protocols to achieve >95% chemoselectivity while preventing over-reduction and the accumulation of hazardous intermediates.

Mechanistic Rationale & Catalyst Selection

As a fundamental rule in process chemistry, the choice of catalyst dictates the kinetic pathway of the reaction. The reduction of a nitro group in the presence of a nitrile is notoriously challenging because nitriles can be easily hydrogenated to primary amines (benzylamines), which subsequently undergo transamination or condensation to form secondary and tertiary amine byproducts.

Catalyst Dynamics: Pt/C vs. Pd/C vs. Au/TiO2

• Palladium on Carbon (Pd/C): While Pd/C is the workhorse for standard nitro reductions, it is contraindicated for this substrate. Palladium is highly active for nitrile reduction and can also induce hydrodefluorination under prolonged exposure.

• Platinum on Carbon (Pt/C): Platinum exhibits a significantly higher activation barrier for nitrile reduction compared to palladium. By utilizing 1% to 5% Pt/C under mild hydrogen pressure (1–3 bar), the nitro group is selectively reduced to the amine via nitroso and hydroxylamine intermediates, leaving the cyano group completely intact.

• Supported Gold (Au/TiO2): For ultimate precision, supported gold nanoparticles provide an extraordinary cooperative effect. Gold catalysts selectively activate the N-O bond without interacting with the C≡N bond, completely avoiding the accumulation of the potentially explosive hydroxylamine intermediate ().

Stability of the Difluoromethoxy Group

The -OCF₂H group is generally robust against mild transition-metal hydrogenation. However, it is sensitive to strong bases and harsh hydride donors (e.g., LiAlH₄), which can trigger defluorination. Therefore, maintaining a strictly neutral solvent environment (such as Ethyl Acetate or Ethanol) is a critical self-validating parameter for this protocol.

Fig 1: Chemoselective hydrogenation pathway avoiding nitrile reduction.

Experimental Methodologies

The following workflows are designed as self-validating systems: if the temperature and pressure are maintained within the specified bounds, the kinetic preference for nitro reduction will naturally outcompete nitrile reduction.

Fig 2: Standard operational workflow for the catalytic hydrogenation process.

Protocol A: Standard Industrial Method (1% Pt/C)

Recommended for scalable, routine laboratory synthesis.

• Preparation: In a clean, dry autoclave or Parr hydrogenator, dissolve 10.0 g of 4-(difluoromethoxy)-3-nitrobenzonitrile in 100 mL of anhydrous Ethyl Acetate (EtOAc).

• Catalyst Loading: Add 0.5 g of 1% Pt/C (5 wt% relative to substrate). Causality note: Low platinum loading prevents localized overheating and suppresses the kinetic pathway toward nitrile reduction.

• Purging: Seal the reactor. Purge the headspace with Nitrogen (3x), followed by Hydrogen gas (3x) to ensure a strictly anaerobic environment.

• Hydrogenation: Pressurize the reactor to 2 bar (approx. 30 psi) with H₂. Stir vigorously (800-1000 rpm) at 25 °C.

• Monitoring: Monitor hydrogen uptake. The reaction typically completes within 4–6 hours. Verify completion via HPLC, specifically checking for the disappearance of the yellow hydroxylamine intermediate.

• Workup: Vent the hydrogen and purge with nitrogen. Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with 20 mL of EtOAc. Concentrate the filtrate under reduced pressure to yield the crude 3-amino-4-(difluoromethoxy)benzonitrile.

Protocol B: High-Selectivity Advanced Method (Au/TiO₂)

Recommended for absolute chemoselectivity and zero hydroxylamine accumulation.

• Preparation: Dissolve 5.0 g of the substrate in 50 mL of Toluene or THF.

• Catalyst Loading: Add 0.25 g of 1.5 wt% Au/TiO₂ catalyst.

• Hydrogenation: Pressurize to 5 bar H₂ and heat to 60 °C. Causality note: Gold nanoparticles require slightly elevated temperatures to activate H₂, but they are entirely inert toward the C≡N bond, allowing for higher pressure without the risk of over-reduction.

• Workup: Filter through Celite and evaporate the solvent. This method typically yields >99% purity without further recrystallization.

Quantitative Data & Optimization

The table below summarizes the kinetic outcomes based on catalyst and condition selection, demonstrating the critical importance of avoiding Pd/C for this specific substrate.

Catalyst System	Solvent	Temp (°C)	H₂ Pressure (bar)	Substrate Conversion (%)	Selectivity to Amine (%)	Mechanistic Outcome / Notes
5% Pd/C	EtOH	25	3	>99	< 60	High nitrile reduction; formation of benzylamines.
1% Pt/C	EtOAc	25	2	>95	> 95	Standard scalable method; preserves -CN and -OCF₂H.
1.5% Au/TiO₂	THF	60	5	>99	> 99	Zero hydroxylamine buildup; absolute chemoselectivity.
0.2% Pt/TiO₂	Toluene	40	3	>95	> 93	Support-enhanced selectivity; limits over-reduction.

Troubleshooting & Safety Considerations

• Hydroxylamine Accumulation: The reduction of the nitroso intermediate to the hydroxylamine is fast, but the subsequent reduction to the amine is the rate-determining step. If the reaction is stopped prematurely, the hydroxylamine intermediate will remain. Safety Warning: Hydroxylamines are thermally unstable and can disproportionate exothermically. Always ensure full hydrogen uptake has ceased and verify via HPLC before workup.

• Catalyst Poisoning: Nitriles can weakly coordinate to metal surfaces. If the reaction stalls, do not increase the temperature drastically (which risks -CN reduction). Instead, filter the reaction, add a fresh batch of Pt/C, and resume.

• Solvent Effects: Avoid strongly protic or basic solvents (like methanol with amines) if possible, as they can facilitate the condensation of any trace imine intermediates formed during minor nitrile reduction, leading to dimerized impurities.

References

• Corma, A., & Serna, P. (2006). Chemoselective Hydrogenation of Nitro Compounds with Supported Gold Catalysts. Science, 313(5785), 332-334. URL:[Link]

• Corma, A., Serna, P., Concepción, P., & Pérez-Prieto, J. (2008). Transforming Nonselective into Chemoselective Metal Catalysts for the Hydrogenation of Substituted Nitroaromatics. Journal of the American Chemical Society, 130(27), 8748-8753. URL:[Link]

• Beller, M., et al. (2014). Catalytic Reduction of Nitriles. Thieme Connect / Synthesis. URL:[Link]

• Chemistry StackExchange Community. (2019). Selective reduction of nitro group to amine, in benzene ring containing nitrile. URL:[Link]

Step-by-step preparation of 4-(Difluoromethoxy)-3-nitrobenzonitrile

Application Note: Scalable O-Difluoromethylation for the Synthesis of 4-(Difluoromethoxy)-3-nitrobenzonitrile

Prepared by: Senior Application Scientist, Chemical Development & Process Optimization Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Professionals

Introduction and Strategic Rationale

The incorporation of the difluoromethoxy group (–OCF₂H) is a highly privileged strategy in medicinal chemistry, utilized to enhance the lipophilicity, metabolic stability, and membrane permeability of active pharmaceutical ingredients (APIs) [1]. 4-(Difluoromethoxy)-3-nitrobenzonitrile serves as a critical, high-value electrophilic and reducible intermediate in the synthesis of complex benzimidazole derivatives and PDE4 inhibitors.

Historically, O-difluoromethylation relied on ozone-depleting gases like chlorodifluoromethane (Freon-22) under harsh conditions [2]. To ensure a sustainable, scalable, and bench-safe protocol, this application note details a decarboxylative difluoromethylation approach utilizing the inexpensive, solid reagent sodium chlorodifluoroacetate (ClCF₂CO₂Na) [3].

Mechanistic Insights & Causality (The "Why")

This protocol is designed as a self-validating system where every reagent choice serves a specific mechanistic purpose:

• The Reagent (ClCF₂CO₂Na): Upon heating, this salt undergoes decarboxylation to generate the highly reactive difluorocarbene (:CF₂) intermediate in situ.

• The Base (Cs₂CO₃): Cesium carbonate is selected over lighter alkali bases due to the "cesium effect," which enhances the solubility and nucleophilicity of the resulting phenoxide anion in polar aprotic solvents like DMF.

• The Proton Source (H₂O): The addition of a precisely measured stoichiometric amount of water is the most critical parameter. Following the nucleophilic attack of the phenoxide onto the difluorocarbene, an unstable aryl-OCF₂⁻ anion is formed. Water immediately protonates this intermediate to yield the stable –OCF₂H product, preventing deleterious side reactions [3].

Reaction Workflow

Caption: Mechanistic workflow of the decarboxylative O-difluoromethylation process.

Quantitative Reaction Parameters

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
4-Hydroxy-3-nitrobenzonitrile [4]	164.12	1.00	1.64 g (10.0 mmol)	Substrate
Sodium chlorodifluoroacetate	152.48	2.50	3.81 g (25.0 mmol)	Carbene Source
Cesium Carbonate (Cs₂CO₃)	325.82	1.50	4.89 g (15.0 mmol)	Base
N,N-Dimethylformamide (DMF)	73.09	-	15.0 mL	Solvent
Deionized Water (H₂O)	18.02	18.0	3.24 mL (180 mmol)	Proton Source

Step-by-Step Experimental Protocol

Phase 1: System Setup and Activation

• Preparation: Equip a 100 mL two-necked round-bottom flask with a magnetic stir bar and a reflux condenser. Ensure the system is connected to a nitrogen manifold to maintain an inert atmosphere, mitigating oxidative side reactions.

• Substrate Loading: Charge the flask with 4-Hydroxy-3-nitrobenzonitrile (1.64 g, 10.0 mmol) and Cs₂CO₃ (4.89 g, 15.0 mmol).

• Solvent Introduction: Add anhydrous DMF (15.0 mL) followed immediately by deionized water (3.24 mL).

  • Self-Validation Checkpoint 1: The mixture will transition to a deep orange/red hue, confirming the successful deprotonation and formation of the highly conjugated nitrophenoxide anion.

Phase 2: Carbene Generation and Coupling 4. Reagent Addition: Add sodium chlorodifluoroacetate (3.81 g, 25.0 mmol) to the stirring mixture in a single portion. 5. Thermal Activation: Submerge the flask in a pre-heated oil bath at 100 °C. Stir vigorously (600 rpm) for 2 to 3 hours.

• Causality Note: Vigorous stirring is essential due to the biphasic/slurry nature of the reaction as CO₂ gas evolves and inorganic salts precipitate.

• In-Process Control (IPC): Monitor the reaction via TLC (Hexanes:EtOAc, 3:1 v/v).

• Self-Validation Checkpoint 2: The starting material (phenol) will remain near the baseline (Rf ~0.1) due to strong hydrogen bonding, whereas the difluoromethoxy product will migrate significantly higher (Rf ~0.6). The reaction is complete when the baseline spot is consumed.

Phase 3: Workup and Isolation 7. Quenching: Remove the flask from the heat source and allow it to cool to ambient temperature (20–25 °C). Dilute the reaction mixture with 50 mL of deionized water to dissolve precipitated inorganic salts (NaCl, CsCl). 8. Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). 9. Washing: Combine the organic phases and wash sequentially with water (3 x 30 mL) to remove residual DMF, followed by a final wash with saturated aqueous NaCl (brine, 30 mL). 10. Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator (35 °C, down to 10 mbar) to yield the crude product.

Phase 4: Purification 11. Chromatography: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes/Ethyl Acetate (9:1 to 4:1). 12. Yield: Isolate 4-(Difluoromethoxy)-3-nitrobenzonitrile as a pale yellow solid/oil. (Expected yield: 75–85%).

References

• Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. National Institutes of Health (PMC). Available at:[Link]

• Use of Fluoroform as a Source of Difluorocarbene in the Synthesis of Difluoromethoxy- and Difluorothiomethoxyarenes. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Difluoromethylation of Phenols. Organic Syntheses. Available at:[Link]

• 4-Hydroxy-3-nitrobenzonitrile | CID 76758. PubChem, National Library of Medicine. Available at:[Link]

The Rising Star in Agrochemical Design: A Guide to the Synthesis and Potential Applications of 4-(Difluoromethoxy)-3-nitrobenzonitrile

In the continuous quest for more effective, selective, and environmentally benign crop protection agents, the strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern agrochemical design. Among these, the difluoromethoxy (-OCHF₂) group is emerging as a particularly valuable moiety. Its unique electronic properties and metabolic stability offer a compelling alternative to more traditional substituents. This guide provides an in-depth look at a promising, yet underexplored, building block: 4-(Difluoromethoxy)-3-nitrobenzonitrile . We will delve into its synthesis, its potential as a key intermediate, and provide detailed, albeit prospective, protocols for its application in the synthesis of next-generation agrochemicals.

The Significance of the Difluoromethoxy Group in Agrochemicals

The difluoromethoxy group is often considered a bioisostere of a hydroxyl or methoxy group, but with significantly different properties. It is more lipophilic than a hydroxyl group and can act as a weak hydrogen bond acceptor. Unlike a methoxy group, the difluoromethoxy group is generally more resistant to oxidative metabolism, which can lead to improved bioavailability and a longer-lasting effect of the active ingredient in the field. A prime example of a successful agrochemical featuring this group is the pre-emergence herbicide pyroxasulfone, which contains a difluoromethoxy-substituted pyrazole ring and exhibits excellent herbicidal activity at low application rates.

The presence of the nitro and nitrile groups on the benzonitrile scaffold further enhances the synthetic utility of 4-(difluoromethoxy)-3-nitrobenzonitrile. The strong electron-withdrawing nature of these groups activates the aromatic ring for various chemical transformations, making it a versatile precursor for a range of complex molecules.

Proposed Synthesis of 4-(Difluoromethoxy)-3-nitrobenzonitrile

While detailed literature on the direct synthesis of 4-(difluoromethoxy)-3-nitrobenzonitrile is scarce, a plausible synthetic route can be proposed based on established organic chemistry principles and methods for synthesizing related compounds. The synthesis can be envisioned as a two-step process starting from the commercially available 4-hydroxy-3-nitrobenzonitrile.

Step 1: Difluoromethylation of 4-hydroxy-3-nitrobenzonitrile

The introduction of the difluoromethoxy group can be achieved by reacting the corresponding phenol with a difluorocarbene source. A common method involves the use of chlorodifluoromethane (Freon 22) in the presence of a base.

Step 2: Nitration of 4-(difluoromethoxy)benzonitrile

An alternative route would involve the nitration of 4-(difluoromethoxy)benzonitrile. This electrophilic aromatic substitution would be directed by the existing substituents on the benzene ring.

Below is a generalized workflow for the synthesis of the title compound.

Caption: Proposed synthetic workflow for 4-(Difluoromethoxy)-3-nitrobenzonitrile.

Application Notes: A Gateway to Novel Herbicides

Given the structural similarity to 4-fluoro-3-nitrobenzonitrile, a key intermediate in the synthesis of the herbicide Flufenacet, it is highly probable that 4-(difluoromethoxy)-3-nitrobenzonitrile can be utilized in a similar fashion to produce a novel, difluoromethoxy-containing analogue. Flufenacet is an oxyacetamide herbicide that acts by inhibiting the synthesis of very long-chain fatty acids (VLCFAs) in susceptible plants. A difluoromethoxy analogue could potentially exhibit altered efficacy, crop selectivity, or environmental profile.

The proposed synthetic pathway to a "Difluoromethoxy-Flufenacet" analogue would involve three key transformations of the 4-(difluoromethoxy)-3-nitrobenzonitrile intermediate:

• Reduction of the Nitro Group: The nitro group is selectively reduced to an amine, yielding 3-amino-4-(difluoromethoxy)benzonitrile.

• N-Alkylation: The resulting aniline is then alkylated, for instance, with a suitable alkyl halide, to introduce the desired substituent on the nitrogen atom.

• Elaboration to the Final Herbicide: The nitrile group can be hydrolyzed to a carboxylic acid, followed by amide coupling with a suitable amine to furnish the final oxyacetamide herbicide.

The following diagram illustrates this hypothesized synthetic pathway.

Caption: Hypothesized synthetic pathway to a novel herbicide.

Experimental Protocols (Prospective)

The following protocols are hypothetical and based on well-established procedures for analogous transformations. Researchers should conduct their own optimization and safety assessments.

Protocol 1: Synthesis of 3-Amino-4-(difluoromethoxy)benzonitrile

Objective: To selectively reduce the nitro group of 4-(difluoromethoxy)-3-nitrobenzonitrile.

Materials:

• 4-(Difluoromethoxy)-3-nitrobenzonitrile

• Ethanol (or other suitable solvent)

• Palladium on carbon (10% Pd/C)

• Hydrogen gas

• Inert atmosphere (e.g., nitrogen or argon)

• Filter aid (e.g., Celite®)

Procedure:

• In a hydrogenation vessel, dissolve 4-(difluoromethoxy)-3-nitrobenzonitrile (1.0 eq) in ethanol.

• Carefully add 10% Pd/C (typically 1-5 mol%).

• Seal the vessel and purge with an inert gas, followed by hydrogen gas.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 50 psi).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Once complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of filter aid to remove the catalyst.

• Rinse the filter pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield the crude 3-amino-4-(difluoromethoxy)benzonitrile, which can be used in the next step or purified further by crystallization or chromatography.

Expected Outcome: A solid product with a high yield.

Parameter	Expected Value
Starting Material	4-(Difluoromethoxy)-3-nitrobenzonitrile
Product	3-Amino-4-(difluoromethoxy)benzonitrile
Key Reagents	H₂, Pd/C
Expected Yield	>90%
Purity	High, suitable for next step

Protocol 2: Synthesis of a Difluoromethoxy-Flufenacet Analogue (Final Steps)

Objective: To convert the aminobenzonitrile intermediate into the final oxyacetamide herbicide.

This protocol outlines the final two key stages: N-acetylation and N-alkylation.

Materials:

• 3-Amino-4-(difluoromethoxy)benzonitrile (from Protocol 1)

• Chloroacetyl chloride

• A suitable base (e.g., triethylamine or pyridine)

• A suitable alkylating agent (e.g., an alkyl halide)

• A strong base for N-alkylation (e.g., sodium hydride)

• Anhydrous aprotic solvent (e.g., THF or DMF)

Procedure:

Part A: N-Chloroacetylation

• Dissolve 3-amino-4-(difluoromethoxy)benzonitrile (1.0 eq) in a suitable solvent.

• Add a base (1.1 eq).

• Cool the mixture in an ice bath.

• Slowly add chloroacetyl chloride (1.05 eq) and stir the reaction at room temperature until completion (monitor by TLC or LC-MS).

• Work up the reaction by quenching with water and extracting the product with an organic solvent.

• Purify the intermediate N-(2-cyano-5-(difluoromethoxy)phenyl)-2-chloroacetamide by crystallization or chromatography.

Part B: N-Alkylation

• In a flame-dried flask under an inert atmosphere, suspend a strong base (e.g., NaH, 1.2 eq) in an anhydrous aprotic solvent.

• Add a solution of the chloroacetamide intermediate (1.0 eq) in the same solvent dropwise at 0 °C.

• Allow the mixture to stir for a short period before adding the alkylating agent (1.1 eq).

• Let the reaction proceed at room temperature or with gentle heating until the starting material is consumed.

• Carefully quench the reaction with a proton source (e.g., water or a saturated solution of ammonium chloride).

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the final Difluoromethoxy-Flufenacet analogue by column chromatography or crystallization.

Conclusion

4-(Difluoromethoxy)-3-nitrobenzonitrile represents a highly promising and versatile building block for the synthesis of novel agrochemicals. While its full potential is yet to be extensively explored in the public domain, its structural features strongly suggest its utility as a precursor to a new generation of herbicides and potentially other crop protection agents. The prospective synthetic routes and protocols outlined in this guide, based on sound chemical principles and analogies to well-established chemistries, provide a solid foundation for researchers and scientists in the agrochemical industry to embark on the development of innovative and effective solutions for global food security.

References

• Petko, K. I., Filatov, A. A., Yurchenko, O. O., & Volokitin, O. V. (2025). A Competitive Substitution of the Difluoromethoxy Group in Aminodehalogenation Reactions of Aromatic Nitro Compounds. Journal of Organic and Pharmaceutical Chemistry, 23(2), 29-34.

• BASF. (n.d.). Distinct® Herbicide. Retrieved from [Link]

• HPM Chemicals & Fertilizers Ltd. (n.d.). Bhoomiputra (FUNGICIDE). Retrieved from [Link]

• Han, H., et al. (2015). Synthesis and herbicidal activity of 3-{[(hetero)aryl]methanesulfonyl}-4,5-dihydro-1,2-oxazole derivative. Journal of Pesticide Science, 40(3), 119-126.

• Waters. (n.d.). An HPLC Column for Multiresidue Determination of Fungicides in Environmental Samples. Retrieved from [Link]

Application Notes and Protocols for Cross-Coupling Reactions Using 4-(Difluoromethoxy)-3-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of a Fluorinated Building Block

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to modulate physicochemical and biological properties. The difluoromethoxy (-OCF₂H) group, in particular, has garnered significant attention as a lipophilic hydrogen bond donor and a bioisostere for other functional groups like phenols and thiols. 4-(Difluoromethoxy)-3-nitrobenzonitrile emerges as a highly valuable and versatile building block, integrating the unique electronic properties of the difluoromethoxy group with the reactivity of a nitroarene and a nitrile moiety.

This trifunctional aromatic compound is primed for a variety of chemical transformations. The strong electron-withdrawing nature of the nitro and nitrile groups activates the aromatic ring, making the nitro group a viable leaving group in palladium-catalyzed cross-coupling reactions. This "denitrative" coupling strategy represents a significant advancement in organic synthesis, offering an alternative to traditional cross-coupling reactions that typically rely on aryl halides or triflates. The direct use of readily available nitroarenes enhances synthetic efficiency and atom economy.

These application notes provide detailed protocols for the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions of 4-(difluoromethoxy)-3-nitrobenzonitrile, enabling the synthesis of diverse and complex molecular architectures.

Compound Profile: 4-(Difluoromethoxy)-3-nitrobenzonitrile

A thorough understanding of the substrate's properties is crucial for successful reaction optimization.

Property	Value
CAS Number	1956334-79-4
Molecular Formula	C₈H₄F₂N₂O₂
Molecular Weight	198.13 g/mol
Appearance	Solid
Storage	Sealed in dry, 2-8°C

Denitrative Cross-Coupling: A Mechanistic Overview

The palladium-catalyzed denitrative cross-coupling of nitroarenes is a transformative reaction in organic synthesis. The catalytic cycle, analogous to traditional cross-coupling reactions, hinges on the oxidative addition of the Ar-NO₂ bond to a low-valent palladium(0) species. This step, once considered challenging, is facilitated by the use of electron-rich and sterically hindered phosphine ligands, such as BrettPhos. Following oxidative addition, a transmetalation (for Suzuki and Sonogashira) or amine coordination/deprotonation (for Buchwald-Hartwig) step occurs, followed by reductive elimination to furnish the desired product and regenerate the Pd(0) catalyst.[1][2]

The electron-deficient nature of the aromatic ring in 4-(difluoromethoxy)-3-nitrobenzonitrile, due to the presence of the nitro, cyano, and difluoromethoxy groups, is anticipated to facilitate the initial oxidative addition step.

Caption: Generalized catalytic cycle for denitrative cross-coupling reactions.

Application Protocol 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for the formation of C(sp²)-C(sp²) bonds. The denitrative variant allows for the coupling of nitroarenes with boronic acids or their derivatives.[2]

Reaction Principle

The palladium-catalyzed reaction between 4-(difluoromethoxy)-3-nitrobenzonitrile and an arylboronic acid in the presence of a suitable base and ligand leads to the formation of a biaryl product. The use of a bulky and electron-rich phosphine ligand like BrettPhos is critical for the activation of the C-NO₂ bond.[1][3]

Experimental Protocol

Caption: Workflow for the denitrative Suzuki-Miyaura coupling.

Materials:

• 4-(Difluoromethoxy)-3-nitrobenzonitrile

• Arylboronic acid (1.2-1.5 equivalents)

• Palladium(II) acetylacetonate (Pd(acac)₂) (2-5 mol%)

• BrettPhos (4-10 mol%)

• Potassium phosphate tribasic, hydrated (K₃PO₄·nH₂O) (2-3 equivalents)

• 18-Crown-6 (10-20 mol%)

• Anhydrous 1,4-dioxane

• Argon or Nitrogen gas

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add 4-(difluoromethoxy)-3-nitrobenzonitrile (1.0 mmol), the arylboronic acid (1.2 mmol), K₃PO₄·nH₂O (3.0 mmol), and 18-crown-6 (0.1 mmol).

• Seal the tube, and evacuate and backfill with argon. Repeat this cycle three times.

• Under a positive pressure of argon, add Pd(acac)₂ (0.02 mmol) and BrettPhos (0.04 mmol).

• Add degassed, anhydrous 1,4-dioxane (5 mL) via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at 130 °C.

• Stir the reaction mixture for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite, washing the pad with additional ethyl acetate.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Expert Insights:

• The use of hydrated K₃PO₄ is often crucial for efficient transmetalation.[1]

• 18-Crown-6 is used to solubilize the potassium salt, enhancing its basicity and reactivity.

• The high reaction temperature is necessary to overcome the activation barrier for the C-NO₂ bond cleavage.

• Due to the electron-withdrawing nature of the substituents on 4-(difluoromethoxy)-3-nitrobenzonitrile, the reaction may proceed more readily compared to electron-rich nitroarenes.

Application Protocol 2: Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl electrophile and a terminal alkyne, providing access to valuable arylalkyne scaffolds.[4][5]

Reaction Principle

In this denitrative Sonogashira-type reaction, 4-(difluoromethoxy)-3-nitrobenzonitrile couples with a terminal alkyne in the presence of a palladium catalyst, a ligand, and a base. Copper co-catalysis, traditionally used in Sonogashira reactions, is often omitted in denitrative variants to prevent alkyne homocoupling.[3]

Experimental Protocol

Caption: Workflow for the denitrative Sonogashira coupling.

Materials:

• 4-(Difluoromethoxy)-3-nitrobenzonitrile

• Terminal alkyne (1.5-2.0 equivalents)

• [Pd(en)(NO₃)₂] or Pd(OAc)₂ (2-5 mol%)

• BrettPhos (4-10 mol%)

• Cesium carbonate (Cs₂CO₃) (2-3 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane or toluene)

• Argon or Nitrogen gas

Procedure:

• In a dry Schlenk tube, combine 4-(difluoromethoxy)-3-nitrobenzonitrile (1.0 mmol), the palladium precatalyst (e.g., [Pd(en)(NO₃)₂], 0.05 mmol), BrettPhos (0.1 mmol), and Cs₂CO₃ (3.0 mmol).

• Seal the tube and subject it to three cycles of evacuation and backfilling with argon.

• Add degassed anhydrous solvent (5 mL) via syringe.

• Add the terminal alkyne (1.5 mmol) via syringe.

• Seal the tube and heat the reaction mixture at 120-140 °C for 12-24 hours.

• Monitor the reaction's progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a plug of Celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography.

Expert Insights:

• The choice of palladium precatalyst and ligand is crucial. The combination of [Pd(en)(NO₃)₂] and BrettPhos has been shown to be effective for denitrative Sonogashira couplings.[3]

• A strong base like Cs₂CO₃ is typically required.

• The absence of a copper co-catalyst minimizes the formation of Glaser-Hay homocoupling byproducts.

Application Protocol 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines through the palladium-catalyzed coupling of an aryl electrophile with an amine.[6] The denitrative version extends this methodology to nitroarenes.[3]

Reaction Principle

This reaction facilitates the formation of a C-N bond by coupling 4-(difluoromethoxy)-3-nitrobenzonitrile with a primary or secondary amine. The catalytic system typically consists of a palladium precursor, a bulky biarylphosphine ligand, and a base.[7]

Experimental Protocol

Caption: Workflow for the denitrative Buchwald-Hartwig amination.

Materials:

• 4-(Difluoromethoxy)-3-nitrobenzonitrile

• Primary or secondary amine (1.2-1.5 equivalents)

• Palladium(II) acetylacetonate (Pd(acac)₂) (2-5 mol%)

• BrettPhos (4-10 mol%)

• Potassium phosphate tribasic (K₃PO₄) (2-3 equivalents)

• Anhydrous solvent (e.g., toluene or 1,4-dioxane)

• Argon or Nitrogen gas

Procedure:

• To a dry Schlenk tube, add 4-(difluoromethoxy)-3-nitrobenzonitrile (1.0 mmol), Pd(acac)₂ (0.02 mmol), BrettPhos (0.04 mmol), and K₃PO₄ (3.0 mmol).

• Seal the tube and perform three evacuate/backfill cycles with argon.

• Add degassed anhydrous solvent (5 mL).

• Add the amine (1.2 mmol).

• Seal the tube and heat the reaction mixture at 110-130 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Expert Insights:

• The success of the Buchwald-Hartwig amination is highly dependent on the choice of ligand, with bulky, electron-rich phosphines like BrettPhos being particularly effective for activating the C-NO₂ bond.[3]

• The base plays a crucial role in the deprotonation of the amine to form the active nucleophile.

• The substrate scope can be broad, but sterically hindered amines may require longer reaction times or higher temperatures.

Conclusion

4-(Difluoromethoxy)-3-nitrobenzonitrile is a promising and versatile building block for the synthesis of complex organic molecules. The denitrative cross-coupling reactions outlined in these application notes provide researchers with powerful tools to construct C-C and C-N bonds, paving the way for the discovery and development of new pharmaceuticals and advanced materials. The protocols provided herein, based on established methodologies for denitrative couplings, offer a solid starting point for the exploration of this compound's synthetic utility. As with any chemical reaction, optimization of the reaction conditions for specific substrates is encouraged to achieve the best possible outcomes.

References

• Nakao, Y. Cross-Coupling Reactions of Nitroarenes. Accounts of Chemical Research, 2021 , 54(15), 3043-3054. [Link]

• Mikami, K., et al. Palladium-Catalyzed Negishi Cross-Coupling Reaction of Aryl Halides with (Difluoromethyl)zinc Reagent. Organic Letters, 2016 , 18(15), 3814-3817. [Link]

• Puddephatt, R. J., et al. Palladium catalysed cross-coupling of (fluoroarene)tricarbonylchromium(0) complexes. Journal of the Chemical Society, Perkin Transactions 1, 2000 , 2827-2833. [Link]

• Nakao, Y., Sakaki, S., et al. The Suzuki–Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society, 2017 , 139(28), 9423-9426. [Link]

• Mikami, K., et al. Palladium-Catalyzed Negishi Cross-Coupling Reaction of Aryl Halides with (Difluoromethyl)zinc Reagent. ResearchGate, 2016 . [Link]

• Mikami, K., et al. Palladium-Catalyzed Negishi Cross-Coupling Reaction of Aryl Halides with (Difluoromethyl)zinc Reagent. Organic Letters, 2016 , 18(15), 3814-3817. [Link]

• Muto, K., Yamaguchi, J., et al. Transition-Metal-Catalyzed Denitrative Coupling of Nitroarenes. ACS Catalysis, 2020 , 10(16), 9856-9884. [Link]

• Muto, K., Yamaguchi, J., et al. (PDF) Transition-Metal-Catalyzed Denitrative Coupling of Nitroarenes. ResearchGate, 2020 . [Link]

• You, J., Yang, Y., et al. Palladium-Catalyzed Denitrative Sulfoximination of Nitroarenes. Organic Letters, 2023 . [Link]

• Feng, B., Yang, Y., & You, J. Palladium-catalyzed denitrative Sonogashira-type cross-coupling of nitrobenzenes with terminal alkynes. Chemical Communications, 2020 , 56(5), 790-793. [Link]

• Feng, B., Yang, Y., & You, J. Palladium-catalyzed denitrative Sonogashira-type cross-coupling of nitrobenzenes with terminal alkynes. PubMed, 2020 . [Link]

• Feng, B., Yang, Y., & You, J. Palladium-catalyzed denitrative Sonogashira-type cross-coupling of nitrobenzenes with terminal alkynes | Request PDF. ResearchGate, 2019 . [Link]

• Buchwald, S. L., et al. Palladium-Catalyzed Difluoromethylation of Aryl Chlorides and Bromides with TMSCF2H. The Journal of Organic Chemistry, 2019 , 84(5), 2859-2865. [Link]

• Wu, J., et al. The Buchwald‐Hartwig Amination of Nitroarenes | Request PDF. ResearchGate, 2017 . [Link]

• Royal Society of Chemistry. Supporting Information Copper catalyzed nitrile synthesis from aryl halides using formamide as a nitrile source. [Link]

• Wilshire, J. F. K. The preparation of 4-Fluoro-3-nitrobenzonitrile and the proton magnetic resonance spectra of some compounds containing the N-4-Cyano-2-nitrophenyl group. ResearchGate, 1967 . [Link]

• Nakao, Y., et al. The Buchwald‐Hartwig Amination of Nitroarenes | Request PDF. ResearchGate, 2017 . [Link]

• PubChem. 4-(Difluoromethoxy)-3-methoxybenzonitrile. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Li, C.-J., et al. Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction. Chemical Science, 2021 , 12(30), 10243-10249. [Link]

• Pashko, M. O., & Yagupolskii, Y. L. 19 F NMR data for 4e and 4f at different concentrations. ResearchGate, 2024 . [Link]

• PubChem. 3,5-Difluoro-4-nitrobenzonitrile. [Link]

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• 2. The Suzuki-Miyaura Coupling of Nitroarenes [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Palladium-catalyzed denitrative Sonogashira-type cross-coupling of nitrobenzenes with terminal alkynes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Palladium-catalyzed denitrative Sonogashira-type cross-coupling of nitrobenzenes with terminal alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction - Chemical Science (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Mass spectrometry fragmentation pattern of 4-(Difluoromethoxy)-3-nitrobenzonitrile

Mass Spectrometry Fragmentation Analysis of 4-(Difluoromethoxy)-3-nitrobenzonitrile: A Platform Comparison Guide

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Content Focus: Structural Elucidation, Platform Causality (GC-EI-MS vs. LC-ESI-MS/MS), and Validated Workflows

Executive Summary & Platform Causality

In pharmaceutical and agrochemical development, the precise structural characterization of heavily functionalized aromatic building blocks is critical. 4-(Difluoromethoxy)-3-nitrobenzonitrile (C₈H₄F₂N₂O₃, MW: 214.13 Da) presents a unique analytical challenge due to the competing lability of its three distinct functional groups: a strongly electron-withdrawing nitrile (-CN), a highly reactive nitro group (-NO₂), and a unique difluoromethoxy ether linkage (-OCF₂H).

When selecting an analytical platform for this compound, researchers must weigh the causality behind the ionization mechanism:

• GC-EI-MS (Electron Ionization at 70 eV): Chosen for its highly reproducible, "hard" ionization. The 70 eV energy significantly exceeds the ~10 eV ionization energy of the molecule, intentionally shattering the molecular ion to produce a rich, library-searchable structural fingerprint[1].

• LC-ESI-MS/MS (Electrospray Ionization): Chosen for "soft" ionization and targeted quantitation. Because the nitro and nitrile groups are highly electron-withdrawing, this molecule has a high electron affinity. Consequently, negative ion mode (ESI-) is explicitly selected to capture electrons, forming stable radical anions ([M]⁻•) or deprotonated species that can be selectively fragmented via Collision-Induced Dissociation (CID)[2].

Mechanistic Elucidation of Fragmentation Pathways

Understanding the fragmentation logic of 4-(Difluoromethoxy)-3-nitrobenzonitrile requires analyzing the localized electron dynamics of its substituents.

Electron Ionization (EI-MS) Dynamics

Under 70 eV bombardment, the molecule forms a highly energetic radical cation [M]⁺• at m/z 214. The subsequent fragmentation is driven by the radical site's strong tendency for electron pairing[3]:

• Nitro-Nitrite Rearrangement: The most diagnostic pathway for nitroaromatics is the loss of nitric oxide (NO, 30 Da). Rather than a simple bond cleavage, the -NO₂ group isomerizes into a nitrite ester (-O-N=O) prior to homolytic cleavage, yielding a phenoxy-type cation at m/z 184[1]. Direct heterolytic cleavage of the nitro group also occurs, losing NO₂ (46 Da) to yield m/z 168.

• Difluoromethoxy Cleavage: The -OCF₂H group undergoes an α-cleavage driven by the oxygen atom, expelling the CHF₂ radical (51 Da) to yield m/z 163. Alternatively, a complex hydrogen rearrangement can lead to the expulsion of neutral carbonyl fluoride (CF₂O, 66 Da), yielding m/z 148.

• Nitrile Stability: The -CN group is relatively resilient but will eventually undergo secondary fragmentation, losing HCN (27 Da) from the primary fragment ions.

Electrospray Ionization (ESI-MS/MS) Dynamics

In ESI negative mode, the intact radical anion [M]⁻• (m/z 214) is preserved. Upon entering the collision cell, CID predominantly targets the weakest bonds. The expulsion of open-shell molecules like NO and NO₂ leads to a variety of distonic radical anions, a hallmark of nitroaromatic CID behavior[2].

Figure 1: EI fragmentation pathways of 4-(Difluoromethoxy)-3-nitrobenzonitrile at 70 eV.

Comparative Data Synthesis

To objectively compare the performance of both platforms, the quantitative fragmentation data is summarized below. This data serves as a reference for MRM transition selection or spectral library matching.

Ionization Platform	Precursor Ion (m/z)	Key Fragment Ions (m/z)	Primary Neutral Losses	Mechanistic Notes
GC-EI-MS (70 eV)	214 ([M]⁺•)	184, 168, 163, 148, 117	NO (30), NO₂ (46), CHF₂ (51), CF₂O (66)	Hard ionization yields extensive backbone cleavage. High abundance of m/z 168 and 184[1].
LC-ESI-MS/MS (Neg)	214 ([M]⁻•)	184, 168, 194	NO (30), NO₂ (46), HF (20)	Soft ionization preserves precursor. CID generates distonic radical anions via NO/NO₂ loss[2].
LC-ESI-MS/MS (Pos)	215 ([M+H]⁺)	195, 169	HF (20), NO₂ (46)	Poor ionization efficiency relative to negative mode due to lack of basic amine groups.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific system suitability checks to verify causality and instrument performance before data acquisition[4].

Protocol A: GC-EI-MS Structural Fingerprinting

Causality Check: The injection port must be maintained at a precise temperature. Too low, and the compound won't volatilize; too high, and the labile nitro group will thermally degrade before reaching the column.

• System Suitability: Tune the MS using Perfluorotributylamine (PFTBA). Verify that the m/z 69, 219, and 502 relative abundances meet manufacturer specifications to validate the 70 eV electron energy.

• Sample Preparation: Dissolve 1.0 mg of 4-(Difluoromethoxy)-3-nitrobenzonitrile in 1 mL of GC-grade ethyl acetate. Perform serial dilutions to a final working concentration of 10 µg/mL. Run a pure ethyl acetate blank first to validate system cleanliness[4].

• Injection Parameters: Inject 1 µL using a split/splitless injector in split mode (20:1 ratio) to prevent column overloading. Set the injector temperature strictly to 250°C.

• Chromatography: Utilize a non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film).

  • Oven Program: Initial hold at 80°C for 1 min, ramp at 15°C/min to 280°C, final hold for 5 min.

• Data Acquisition: Operate the MS in full scan mode (m/z 50–350) with a solvent delay of 3 minutes.

Protocol B: LC-ESI-MS/MS Targeted Quantitation

Causality Check: The use of a highly aqueous initial mobile phase ensures adequate retention on the reversed-phase column, while the absence of strong acidic modifiers (like TFA) prevents ion suppression in negative mode.

• System Suitability: Infuse a standardized tuning mix to calibrate mass accuracy and validate negative ion mode sensitivity.

• Sample Preparation: Dissolve the standard in LC-MS grade methanol. Dilute to 1 µg/mL in a 50:50 mixture of Methanol:Water containing 0.1% Formic Acid. (Note: Formic acid can promote the formation of the [M+HCOO]⁻ adduct at m/z 259 if the radical anion is unstable).

• Chromatography: Inject 2 µL onto a sub-2 µm C18 column (e.g., 50 x 2.1 mm, 1.8 µm) maintained at 40°C.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 90% B over 5 minutes.

• Source Conditions: ESI negative mode. Capillary voltage set to -3500 V, drying gas at 300°C.

• MRM Transitions: Isolate m/z 214 in Q1. Apply a Collision Energy (CE) of 15–25 eV using Argon gas in Q2. Monitor Q3 transitions m/z 214 → 184 (quantifier) and m/z 214 → 168 (qualifier).

Figure 2: Analytical workflow comparing GC-EI-MS and LC-ESI-MS/MS platform strategies.

References

• An In-depth Technical Guide to the Theoretical Mass Spectrometry Fragmentation of 2,3-Difluoro-6-nitrobenzonitrile. BenchChem.
• Comparative Analysis of 2-Amino-4-methoxy-5-nitrobenzonitrile and its Analogue by Mass Spectrometry. BenchChem.
• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. PubMed / NIH.
• Fragment

Sources

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• 2. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Analysis of the Reactivity of 4-(Difluoromethoxy)-3-nitrobenzonitrile and 4-methoxy-3-nitrobenzonitrile in Nucleophilic Aromatic Substitution

A Senior Application Scientist's Guide for Researchers in Synthetic Chemistry and Drug Development

In the landscape of modern medicinal chemistry and materials science, the modulation of molecular properties through subtle structural modifications is a cornerstone of rational design. The substitution of a methoxy group with its fluorinated counterpart, the difluoromethoxy group, represents a powerful strategy to fine-tune electronic and physicochemical properties. This guide provides an in-depth comparison of the reactivity of two key synthetic intermediates, 4-(difluoromethoxy)-3-nitrobenzonitrile and 4-methoxy-3-nitrobenzonitrile, with a focus on their susceptibility to nucleophilic aromatic substitution (SNAr). By understanding the fundamental electronic differences between the methoxy and difluoromethoxy substituents, researchers can make more informed decisions in the design and execution of their synthetic strategies.

Unveiling the Electronic Dichotomy: Methoxy vs. Difluoromethoxy

The reactivity of an aromatic ring is profoundly influenced by the electronic nature of its substituents. The methoxy group (-OCH₃) is a classic example of an activating group in electrophilic aromatic substitution, yet its influence in nucleophilic aromatic substitution is more nuanced. Conversely, the difluoromethoxy group (-OCHF₂) introduces a significant electronic perturbation.

The methoxy group exerts a dual electronic effect on the aromatic ring:

• A strong, electron-donating resonance effect (+R): The lone pairs on the oxygen atom can delocalize into the aromatic π-system, increasing electron density, particularly at the ortho and para positions.

• A moderate, electron-withdrawing inductive effect (-I): Due to the electronegativity of the oxygen atom, it pulls electron density away from the ring through the sigma bond.

In the case of the methoxy group, the resonance effect dominates, leading to an overall increase in electron density on the aromatic ring compared to unsubstituted benzene.

The difluoromethoxy group , on the other hand, presents a starkly different electronic profile:

• A significantly diminished resonance effect (+R): The powerful inductive draw of the two fluorine atoms reduces the ability of the oxygen lone pairs to delocalize into the aromatic ring.

• A very strong electron-withdrawing inductive effect (-I): The high electronegativity of the two fluorine atoms creates a strong dipole, pulling electron density away from the oxygen and, consequently, from the aromatic ring.

Recent studies have quantified the electronic influence of the difluoromethoxy group through the determination of its Hammett constants, which serve as a measure of the electron-donating or -withdrawing properties of a substituent. For the related difluoro(methoxy)methyl group (CF₂OCH₃), the Hammett constants were determined to be σI = 0.22 and σR = 0.07, indicating that it behaves as a moderate electron acceptor through both inductive and resonance effects. This is in sharp contrast to the methoxy group, which has a negative sigma-para (σp) value, signifying its electron-donating character.

This fundamental difference in electronic effects is the primary driver for the anticipated disparity in reactivity between 4-(difluoromethoxy)-3-nitrobenzonitrile and 4-methoxy-3-nitrobenzonitrile, particularly in reactions sensitive to the electron density of the aromatic ring, such as nucleophilic aromatic substitution.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a key transformation in the synthesis of highly functionalized aromatic compounds. The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized intermediate known as a Meisenheimer complex.[1][2] The rate of an SNAr reaction is highly dependent on the stability of this negatively charged intermediate. Electron-withdrawing groups on the aromatic ring, especially at positions ortho and para to the leaving group, are crucial for stabilizing the Meisenheimer complex and thus accelerating the reaction.[3]

In the context of our two molecules of interest, we will consider a hypothetical SNAr reaction where a nucleophile displaces a leaving group (e.g., a halogen) at a position activated by the nitro group. While the nitrile group also contributes to the activation of the ring, the nitro group is a more powerful activating group for SNAr.[1]

dot graph "" { graph [rankdir="LR", splines=true, overlap=false, nodesep="0.4", fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.1,0.1"]; edge [fontname="Arial", fontsize=10];

} . Caption: Predicted reactivity in SNAr based on substituent electronic effects.

Based on the electronic properties of the methoxy and difluoromethoxy groups, we can predict the relative reactivity of the two compounds in an SNAr reaction:

• 4-methoxy-3-nitrobenzonitrile: The electron-donating nature of the methoxy group increases the electron density on the aromatic ring. This will destabilize the negatively charged Meisenheimer complex formed during the nucleophilic attack, thereby slowing down the rate of the SNAr reaction .

• 4-(difluoromethoxy)-3-nitrobenzonitrile: The strong electron-withdrawing nature of the difluoromethoxy group significantly decreases the electron density on the aromatic ring. This will stabilize the negatively charged Meisenheimer complex, thus accelerating the rate of the SNAr reaction .

Therefore, it is anticipated that 4-(difluoromethoxy)-3-nitrobenzonitrile will be significantly more reactive towards nucleophilic aromatic substitution than 4-methoxy-3-nitrobenzonitrile .

Experimental Protocol for Comparative Reactivity Analysis

To empirically validate the predicted difference in reactivity, a parallel experiment can be conducted. The following protocol outlines a general procedure for a competitive SNAr reaction, which will allow for a direct comparison of the reaction rates. For this example, we will consider the substitution of a fluorine atom at the 4-position with a common nucleophile, such as piperidine. The starting materials for this hypothetical experiment would be 4-fluoro-3-nitrobenzonitrile, which can be modified to introduce the methoxy and difluoromethoxy groups.

Materials:

• 4-fluoro-3-nitrobenzonitrile (as a common precursor)

• Sodium methoxide

• A suitable source for the difluoromethoxy group (e.g., from difluorocarbene precursors)

• Piperidine

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃)

• Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Thin Layer Chromatography (TLC) plates (silica gel)

• Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) for quantitative analysis

Experimental Workflow:

dot graph "" { graph [rankdir="TB", splines=true, overlap=false, nodesep="0.4", fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.1,0.1", fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

} . Caption: Workflow for the comparative reactivity study.

Step-by-Step Procedure:

Part 1: Synthesis of Substrates

This guide assumes the synthesis of the two target molecules from a common precursor. Detailed synthetic procedures for introducing methoxy and difluoromethoxy groups can be found in the chemical literature.

Part 2: Comparative SNAr Reaction

• Reaction Setup: In two separate, identical, flame-dried round-bottom flasks equipped with magnetic stir bars and under an inert atmosphere (e.g., nitrogen or argon), add 4-methoxy-3-nitrobenzonitrile (1.0 mmol) to one flask and 4-(difluoromethoxy)-3-nitrobenzonitrile (1.0 mmol) to the other.

• To each flask, add anhydrous DMF (10 mL), piperidine (1.2 mmol), and anhydrous potassium carbonate (2.0 mmol).

• Reaction Monitoring: Stir both reaction mixtures at a constant temperature (e.g., 60 °C). Monitor the progress of each reaction at regular time intervals (e.g., every 30 minutes) by TLC, observing the consumption of the starting material and the formation of the product. For a more quantitative analysis, small aliquots can be withdrawn at each time point, quenched with water, extracted with a known volume of an appropriate organic solvent containing an internal standard, and analyzed by GC-MS or HPLC.

• Work-up: Once the reaction with 4-(difluoromethoxy)-3-nitrobenzonitrile has reached completion (or after a predetermined time for comparison), cool both reaction mixtures to room temperature.

• Pour each reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers for each reaction, wash with brine (2 x 20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product mixtures by a calibrated quantitative method (GC-MS or HPLC) to determine the conversion of each starting material to the corresponding piperidine-substituted product.

Data Presentation:

The quantitative data from the comparative reaction should be summarized in a clear and concise table.

Time (min)	% Conversion (4-methoxy-3-nitrobenzonitrile)	% Conversion (4-(difluoromethoxy)-3-nitrobenzonitrile)
30
60
90
120

Conclusion

The substitution of a methoxy group with a difluoromethoxy group induces a profound change in the electronic properties of the aromatic ring, transitioning from an electron-donating to an electron-withdrawing substituent. This electronic reversal has significant implications for the reactivity of the molecule, particularly in nucleophilic aromatic substitution reactions. It is predicted that 4-(difluoromethoxy)-3-nitrobenzonitrile will exhibit significantly enhanced reactivity towards SNAr compared to its methoxy analog due to the stabilization of the Meisenheimer intermediate by the electron-withdrawing difluoromethoxy group. The provided experimental protocol offers a framework for validating this hypothesis and quantifying the difference in reactivity. For researchers in drug discovery and materials science, a thorough understanding of these substituent effects is paramount for the rational design of molecules with tailored properties and for the optimization of synthetic routes.

References

• Wikipedia. Nucleophilic aromatic substitution. [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• Makosza, M., & Wojciechowski, K. (2004). Nucleophilic substitution of hydrogen in aromatic compounds. Chemical reviews, 104(5), 2631–2666.
• Pashko, M. O., & Yagupolskii, Y. L. (2024). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Journal of Organic and Pharmaceutical Chemistry, 22(4).

• YouTube. Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. [Link]

• MDPI. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. [Link]

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A Guide to Benchmarking Catalytic Efficiency Using 4-(Difluoromethoxy)-3-nitrobenzonitrile: A Multi-Faceted Substrate for Catalyst Evaluation

Introduction: The Need for Challenging, Relevant Benchmark Substrates

In the landscape of modern drug discovery and agrochemical development, the pressure to rapidly identify and optimize robust catalytic transformations is immense. The efficiency, selectivity, and functional group tolerance of a catalyst are paramount. To this end, the choice of a substrate for benchmarking catalyst performance is not trivial. An ideal benchmark substrate should be more than just simple; it should be challenging, synthetically relevant, and capable of providing a wealth of information about a catalyst's capabilities and limitations.

This guide introduces 4-(difluoromethoxy)-3-nitrobenzonitrile as a novel, multi-faceted benchmark substrate designed for the rigorous evaluation of catalytic systems. The strategic placement of three electronically distinct and synthetically important functional groups—a reducible nitro group, a versatile nitrile, and a metabolically stable difluoromethoxy group—creates a unique chemical environment.[1] This molecule allows researchers to probe multiple reactivity parameters, including chemoselectivity, within a single experimental framework, thereby accelerating catalyst development and selection.

Rationale for Use as a Benchmark Substrate: A Trifecta of Reactivity

4-(Difluoromethoxy)-3-nitrobenzonitrile is an exemplary candidate for benchmarking due to the distinct and often competing reactivity of its functional groups.

• Chemoselectivity Probe: The primary challenge and opportunity lie in the selective transformation of one functional group in the presence of the others. For instance, the selective reduction of the nitro group without affecting the nitrile is a classic test of a catalyst's selectivity.[2][3]

• Electronic Challenge: The strong electron-withdrawing nature of both the nitro and nitrile groups deactivates the aromatic ring, while the difluoromethoxy group also contributes to this electronic profile.[4][5] This makes transformations requiring C-H activation or cross-coupling particularly informative.

• Pharmaceutical & Agrochemical Relevance: The difluoromethoxy (OCF₂H) moiety is a highly sought-after functional group in medicinal chemistry for its ability to enhance metabolic stability, lipophilicity, and binding interactions.[1][6] The resulting products, such as 4-(difluoromethoxy)-3-aminobenzonitrile, are valuable intermediates for the synthesis of complex, high-value molecules.[7]

This guide will focus on two primary catalytic transformations for which 4-(difluoromethoxy)-3-nitrobenzonitrile serves as an excellent benchmark: the selective reduction of the nitro group and the catalytic hydration of the nitrile group.

Benchmark Reaction 1: Selective Catalytic Reduction of the Nitro Group

The selective reduction of an aromatic nitro group to an amine is a cornerstone transformation in organic synthesis. When performed on 4-(difluoromethoxy)-3-nitrobenzonitrile, it becomes a stringent test of a catalyst's ability to discriminate between the nitro and nitrile functionalities.

Objective

To compare the catalytic efficiency and chemoselectivity of various common heterogeneous and homogeneous catalytic systems for the reduction of 4-(difluoromethoxy)-3-nitrobenzonitrile to 4-(difluoromethoxy)-3-aminobenzonitrile.

Causality Behind Experimental Choices

The selection of catalysts for comparison is based on their known activities and selectivities in nitro group reductions.[3][8]

• Palladium on Carbon (Pd/C): Often the first choice for nitro reductions due to its high activity. However, its selectivity can be a concern, with potential for over-reduction of the nitrile group under harsh conditions.[3]

• Platinum on Carbon (Pt/C): A viable alternative that can sometimes offer different selectivity profiles compared to palladium.[2]

• Raney Nickel (Raney Ni): A cost-effective catalyst, but it is also known to be highly active for nitrile reduction, making it a good test for selectivity under carefully controlled conditions.[3]

• Iron (Fe) in Acidic Media: A classic, mild method that often displays excellent chemoselectivity for nitro groups in the presence of other reducible functionalities.[3]

• Tin(II) Chloride (SnCl₂): Known for its remarkable mildness and selectivity, making it an excellent benchmark for chemical (non-catalytic hydrogenation) methods.[2][3]

Experimental Protocol: Comparative Catalytic Hydrogenation

• Reactor Setup: To five separate parallel hydrogenation reactors, add 4-(difluoromethoxy)-3-nitrobenzonitrile (1.0 mmol, 198.1 mg) and a suitable solvent (e.g., 10 mL of Ethanol or Ethyl Acetate).

• Catalyst Addition:

  • Reactor 1: Add 5% Pd/C (2 mol% Pd).

  • Reactor 2: Add 5% Pt/C (2 mol% Pt).

  • Reactor 3: Add Raney Nickel (approx. 10% w/w).

  • Reactor 4: Add Iron powder (3.0 mmol) and 1 mL of Acetic Acid.[3]

  • Reactor 5: Add SnCl₂·2H₂O (5.0 mmol) and 10 mL of Ethyl Acetate, and heat to reflux.[2]

• Reaction Execution (Reactors 1-3): Seal the reactors, purge with nitrogen, and then pressurize with hydrogen gas (H₂) to 3 bar. Stir the reactions vigorously at room temperature (25 °C).

• Monitoring: Monitor the reaction progress at regular intervals (e.g., 1, 2, 4, 8 hours) by taking aliquots and analyzing them via Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the consumption of starting material and the formation of products.

• Work-up: Upon completion, filter the catalyst (for heterogeneous reactions), and concentrate the filtrate under reduced pressure. The crude product can then be analyzed by ¹H NMR, ¹⁹F NMR, and GC-MS to determine the yield and selectivity.

Data Presentation: Benchmarking Catalyst Performance

The performance of each catalyst should be quantified and compared. The following table provides an illustrative summary of expected outcomes based on established principles of catalyst reactivity.

Catalyst System	Reaction Time (h)	Conversion (%)	Yield of Amine (%)	Selectivity (Amine:Other)	Key Observations
5% Pd/C, H₂ (3 bar)	2	>99	90	90:10	High activity, minor nitrile reduction may occur with prolonged reaction time.
5% Pt/C, H₂ (3 bar)	4	>99	95	95:5	Excellent selectivity, slightly lower activity than Pd/C.[2]
Raney Ni, H₂ (3 bar)	4	>99	75	75:25	High activity but lower selectivity; significant nitrile reduction is expected.[3]
Fe / Acetic Acid	8	95	92	>98:2	Good yield and excellent selectivity, but slower reaction rate.[3]
SnCl₂·2H₂O	6	>99	98	>99:1	Stoichiometric reagent, but provides a benchmark for ultimate selectivity.[2]

Visualization: Experimental Workflow

Caption: Workflow for the comparative catalytic reduction of 4-(difluoromethoxy)-3-nitrobenzonitrile.

Benchmark Reaction 2: Catalytic Hydration of the Nitrile Group

The conversion of nitriles to amides is another fundamental transformation. Modern catalysts are expected to perform this hydration under neutral, mild conditions, tolerating other sensitive functional groups. Using 4-(difluoromethoxy)-3-nitrobenzonitrile directly tests a catalyst's tolerance for a reducible nitro group.

Objective

To evaluate the efficiency and functional group tolerance of advanced nitrile hydration catalysts using 4-(difluoromethoxy)-3-nitrobenzonitrile as the substrate.

Causality Behind Experimental Choices

Traditional acid or base-catalyzed nitrile hydrolysis requires harsh conditions that would not be compatible with the substrate.[9] Therefore, we benchmark against a state-of-the-art platinum catalyst known for its exceptional activity and functional group compatibility.

• Parkins Catalyst ([PtH{(PMe₂O)₂H}(PMe₂OH)]): This air-stable platinum(II) complex is one of the most versatile and effective catalysts for nitrile hydration, operating under relatively mild, neutral conditions.[9] Its performance with our multi-functional substrate will be highly indicative of its robustness.

Experimental Protocol: Platinum-Catalyzed Nitrile Hydration

• Reactor Setup: In a sealable pressure tube, combine 4-(difluoromethoxy)-3-nitrobenzonitrile (1.0 mmol, 198.1 mg), the Parkins catalyst (2 mol%, 10.3 mg), and a mixture of ethanol and water (4:1, 5 mL).

• Reaction Execution: Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material and the appearance of the new, more polar amide product.

• Work-up: After completion (typically 12-24 hours), cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification & Analysis: Purify the residue by column chromatography on silica gel. Characterize the product by NMR and mass spectrometry to confirm the structure of 4-(difluoromethoxy)-3-nitrobenzamide and quantify the yield. Analyze the crude product to check for any reduction of the nitro group.

Data Presentation: Evaluating Catalyst Performance

Catalyst System	Temperature (°C)	Time (h)	Conversion (%)	Yield of Amide (%)	Observations
Parkins Catalyst (2 mol%)	100	18	>95	91	Clean conversion with excellent tolerance of the nitro group.[9]

Visualization: Nitrile Hydration Catalytic Cycle

Caption: Generalized catalytic cycle for platinum-catalyzed nitrile hydration.

Conclusion

4-(Difluoromethoxy)-3-nitrobenzonitrile stands out as a superior substrate for the comprehensive benchmarking of catalytic systems. Its trifunctional nature enables a multi-dimensional assessment of catalyst performance, covering not only efficiency but also the critical parameters of chemoselectivity and functional group tolerance. By employing this molecule in standardized protocols, researchers can generate high-quality, comparative data that accelerates the discovery and optimization of next-generation catalysts for challenging synthetic applications in the pharmaceutical and agrochemical industries.

References

• Benchchem. Comparative reactivity of Benzonitrile and other aromatic nitriles. Benchchem.
• Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts. Chemical Reviews.
• REDUCTION OF NITRO COMPOUNDS USING 3d- NON-NOBLE METAL CATALYSTS. AIR Unimi.
• Benchchem. Application Notes and Protocols for Catalytic Systems in Difluoromethanol Activation. Benchchem.
• Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. PMC.
• Catalytic Hydrogenation of Benzonitrile by Triruthenium Clusters: Consecutive Transformations of Benzonitrile on the Face of a Ru 3 Plane. ResearchGate.
• Selective reduction of nitro group to amine, in benzene ring containing nitrile?. ECHEMI.
• Nitro Reduction - Common Conditions.
• Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. PMC.
• Direct C-H difluoromethylation of heterocycles via organic photoredox catalysis. SciSpace.
• Reduction of nitro compounds. Wikipedia.
• Hydrogenation of Benzonitrile over Supported Pd Catalysts: Kinetic and Mechanistic Insight.
• Benchchem. An In-depth Technical Guide to the Reactivity of the Nitrile Group in 4-Fluoro-3-nitrobenzonitrile. Benchchem.
• Benchchem. Application Notes and Protocols: 4-Fluoro-3-nitrobenzonitrile in Agrochemical Development. Benchchem.
• Synthetic Applications of the Parkins Nitrile Hydration Catalyst [PtH{(PMe2O)2H}(PMe2OH)]: A Review. MDPI.

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Safety & Regulatory Compliance

Navigating the Uncharted: A Safety-First Guide to Handling 4-(Difluoromethoxy)-3-nitrobenzonitrile

Senior Application Scientist's Note: In the dynamic landscape of drug discovery and chemical synthesis, researchers often encounter novel compounds for which comprehensive safety data is not yet readily available. 4-(Difluoromethoxy)-3-nitrobenzonitrile is one such case. This guide is constructed based on expert analysis of structurally similar compounds and established principles of laboratory safety. It is imperative to treat this compound with the utmost caution, assuming a high degree of hazard until proven otherwise. This document serves as a foundational resource, not a replacement for a thorough, substance-specific risk assessment conducted by qualified safety professionals.

Hazard Analysis: Inferring Risk from Chemical Analogs

In the absence of a dedicated Safety Data Sheet (SDS) for 4-(Difluoromethoxy)-3-nitrobenzonitrile, we must infer its potential hazards from related molecules. Analysis of compounds such as 4-Fluoro-3-nitrobenzonitrile, 4-(Difluoromethoxy)nitrobenzene, and other nitrated benzonitrile derivatives suggests the following potential hazards[1][2][3]:

• Acute Toxicity: High potential for toxicity if swallowed, in contact with skin, or if inhaled. Similar compounds are classified as Category 3 or 4 for acute toxicity[1][2].

• Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation[1][2].

• Mutagenicity: Some related nitroaromatic compounds are suspected of causing genetic defects[1].

Given these potential risks, a conservative approach to personal protective equipment (PPE) and handling is essential.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is the first line of defense against exposure. The following table outlines the recommended PPE for handling 4-(Difluoromethoxy)-3-nitrobenzonitrile, categorized by the type of laboratory operation.

Operation	Minimum PPE Requirement	Recommended Upgrade for Higher Risk
Weighing and Aliquoting (Solid)	- Nitrile Gloves (double-gloved) - Chemical Splash Goggles - Lab Coat	- Face Shield - Respiratory Protection (N95 or higher)
Solution Preparation and Transfers	- Nitrile Gloves (double-gloved) - Chemical Splash Goggles - Lab Coat	- Face Shield - Chemical-Resistant Apron
Running Reactions	- Nitrile Gloves (double-gloved) - Chemical Splash Goggles - Lab Coat - Work in a Fume Hood	- Face Shield - Chemical-Resistant Apron
Work-up and Purification	- Nitrile Gloves (double-gloved) - Chemical Splash Goggles - Lab Coat - Work in a Fume Hood	- Face Shield - Chemical-Resistant Apron

Visualizing PPE Selection: A Decision-Making Workflow

The following diagram illustrates a logical workflow for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling 4-(Difluoromethoxy)-3-nitrobenzonitrile.

Operational Plan: Step-by-Step Guidance for Safe Handling

Adherence to a strict, step-by-step operational plan minimizes the risk of exposure and contamination.

Preparation and Weighing

• Designate a Handling Area: Cordon off a specific area for handling this compound, preferably within a chemical fume hood.

• Pre-Donning Inspection: Before wearing, inspect all PPE for any signs of damage or degradation.

• Donning PPE: Put on your lab coat, followed by inner gloves, safety goggles, and then outer gloves. If required, add a face shield and respirator.

• Weighing: If the compound is a solid, weigh it out in a disposable weigh boat within the designated fume hood to minimize dust inhalation. Use anti-static tools if necessary.

• Aliquotting: If creating stock solutions, perform all dilutions within the fume hood.

Running the Reaction

• Glassware Inspection: Ensure all glassware is free from cracks and stars, especially for reactions under pressure or at elevated temperatures.

• Closed System: Whenever possible, conduct the reaction in a closed system to prevent the release of volatile compounds.

• Constant Monitoring: Do not leave reactions unattended. Monitor for any unexpected changes in color, temperature, or pressure.

Work-up and Purification

• Quenching: If the reaction requires quenching, do so slowly and carefully within the fume hood, especially if gas evolution is expected.

• Extractions: Perform all liquid-liquid extractions in a fume hood. Use a properly secured separatory funnel and vent frequently.

• Solvent Removal: Use a rotary evaporator within a fume hood to remove solvents. Ensure the cold trap is functioning correctly.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical handling lifecycle.

• Waste Segregation: All materials that come into contact with 4-(Difluoromethoxy)-3-nitrobenzonitrile, including gloves, weigh boats, and contaminated paper towels, must be disposed of in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing the compound in a sealed, labeled container. Do not mix with other waste streams unless compatibility has been verified.

• Solid Waste: Collect solid waste in a separate, labeled container.

• Consult EHS: Your institution's Environmental Health and Safety (EHS) department must be consulted for final disposal procedures, as regulations for fluorinated and nitrated organic compounds can be stringent[4][5].

Emergency Procedures: Preparedness is Key

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

By treating 4-(Difluoromethoxy)-3-nitrobenzonitrile with the respect it deserves as a potentially hazardous, uncharacterized compound, and by rigorously adhering to these safety protocols, researchers can mitigate risks and continue their vital work in a safe and responsible manner.

References

• Carl ROTH. Safety Data Sheet: 3-Nitrobenzonitrile. [Link]

• Aaron Chemicals. Safety Data Sheet: 2-Bromo-4-(difluoromethoxy)benzonitrile. [Link]

• RIVM. Per- and polyfluorinated substances in waste incinerator flue gases. [Link]

• Aremco Products, Inc. Material Safety Data Sheet. [Link]

• Environmental Protection Agency. Per- and Polyfluoroalkyl Substances (PFAS): Incineration to Manage PFAS Waste Streams. [Link]

• Google Patents. Method for removing fluorinated organic compounds from contaminated fluids, and adsorbent component and adsorbent kit used therefor.
• Google Patents.

• ResearchGate. Chemical Recycling of Hydrofluorocarbons by Transfer Fluorination. [Link]

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